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Compound of Interest

Compound Name: 2-Isobutyl-5-methylanisole
CAS No.: 94291-45-9
Cat. No.: B12687761

Get Quote

Executive Summary & Chemical Architecture

2-Isobutyl-5-methylanisole is a lipophilic ether often utilized as a specialized intermediate in

organic synthesis or as a flavor/fragrance component. Due to the limited availability of direct

empirical toxicological data for this specific isomer, this guide utilizes Structure-Activity

Relationship (SAR) analysis, extrapolating data from its closest structural analogs: 2-Isopropyl-

5-methylanisole (Thymol methyl ether) and 2-Methylanisole.

Molecular Identity[1][2]

IUPAC Name: 1-isobutyl-2-methoxy-4-methylbenzene
Molecular Formula:

Molecular Weight: 178.27 g/mol
SMILES:COclcc(C)ccclCC(C)C (Isomeric representation)

Key Functional Groups:
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o Methoxy (-OCHs): Ether linkage; potential for peroxide formation upon prolonged air
exposure.

o Isobutyl (-CH2CH(CHs)z2): Increases lipophilicity and skin permeation potential.

hvsicochemical ix (Predicted log)

2-Isobutyl-5- 2-1sopropyl-5- .
. ) Operational
Property methylanisole methylanisole

. Implication
(Predicted) (Analog)

Standard liquid
) Colorless to pale o )
Physical State Colorless liquid handling protocols

yellow liquid
apply.

Low volatility at RT;
- . vacuum distillation
Boiling Point 225°C - 235°C 216°C )
required for

purification.

Combustible (Class
_ ~85°C - 95°C (Closed _
Flash Point 83°C [1IA). Grounding
Cup) .
required.

High skin absorption
LogP (Lipophilicity) ~4.2 3.9 risk. Double-gloving
recommended.

Floats on water;
_ insolubility
Density 0.94 - 0.96 g/mL 0.94 g/mL )
complicates aqueous

spill cleanup.

Hazard Identification & Toxicological Assessment[3]
Core Hazards (GHS Classification)

Based on the functional group analysis of alkyl-substituted anisoles:

o Skin Irritation (Category 2): The isobutyl chain acts as a permeation enhancer, stripping
dermal lipids.
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» Eye Irritation (Category 2A): Vapors and direct contact cause significant irritation.

» Aquatic Toxicity (Chronic Category 2): High LogP indicates bioaccumulation potential in
aguatic organisms.

o Flammable Liquid (Category 4): Combustible liquid.

Metabolic Pathway & Toxicology

Understanding the metabolism is crucial for assessing chronic exposure risks. The primary
detoxification pathway involves O-demethylation by Cytochrome P450 enzymes.
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Figure 1: Predicted metabolic pathway. The intermediate phenol may exhibit higher toxicity
than the parent ether.

Operational Handling & Storage Protocols
Peroxide Management

As a methyl ether, this compound has a latent potential to form peroxides, although less
aggressive than diisopropyl ether.

e Protocol: Test for peroxides using Kl starch paper every 6 months.

« Inhibitor: Store with BHT (Butylated hydroxytoluene) if permissible by downstream
application.

Storage Architecture
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o Atmosphere: Inert Gas (Nitrogen or Argon) blanket is mandatory to prevent oxidation and
peroxide formation.

o Temperature: Ambient (15-25°C). Refrigeration is not strictly necessary unless high purity
(>99.5%) is required for extended periods.

» Container: Amber glass or Teflon-lined steel to prevent photo-degradation.

Experimental Handling Workflow

The following decision tree dictates the safe handling logic in a research setting:

Start: Handling 2-Isobutyl-5-methylanisole

Volume > 100mL?

Inert Atmosphere Glove Box
or Closed System

Standard Fume Hood
(Face Velocity > 100 fpm)

Static Grounding Required

PPE: Nitrile Gloves (Double),
Safety Glasses, Lab Coat

Proceed with Synthesis/Analysis
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Figure 2: Risk-based handling decision matrix.

Emergency Response & Spills

Fire Fighting Measures
e Flash Point: ~85-95°C.

e Media: Dry chemical, COz, or alcohol-resistant foam.[1] Do not use high-volume water jet;
the material is lighter than water and will float, spreading the fire.

e Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2).[2]

Spill Containment Protocol

o Evacuate: Clear the immediate area of non-essential personnel.
« |solate: Remove all ignition sources (hot plates, stirrers).
e Absorb: Use vermiculite or sand. Do not use combustible materials like sawdust.

o Clean: Wash the area with a soap/water emulsion. The compound is lipophilic; water alone
will be ineffective.

Regulatory & Environmental Compliance

o TSCA (USA): Verify status. Many alkyl anisoles are on the inventory, but specific isomers
may require Low Volume Exemptions (LVE) for commercial use.

 REACH (EU): Likely requires registration if imported >1 TPA.

» Ecological Impact: Toxic to aquatic life with long-lasting effects. Do not discharge into
municipal drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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